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Compound of Interest

Compound Name: Diallyl malonate

Cat. No.: B160601

An In-depth Technical Guide to the Physical and Chemical Properties of Diallyl Malonate

This technical guide provides a comprehensive overview of the core physical and chemical
properties of diallyl malonate and its related esters, tailored for researchers, scientists, and
professionals in drug development. It includes detailed data, experimental protocols, and
visualizations to facilitate a deeper understanding of this versatile compound.

Nomenclature and Chemical Structure

Diallyl malonate refers to the diallyl ester of propanedioic acid. However, the term is often
used in literature to also describe diallylated malonic esters, with diethyl diallylmalonate being a
common and well-documented variant. For clarity, this guide will address both the parent
diallyl malonate and the frequently studied diethyl 2,2-diallylmalonate.

» Diallyl Malonate:

o

IUPAC Name: bis(prop-2-enyl) propanedioate[1]

o

CAS Number: 1797-75-7[1]

[¢]

Chemical Formula: CoH1204[1]

[¢]

Molecular Weight: 184.19 g/mol [1]

o

SMILES: C=CCOC(=0)CC(=0)OCC=C[1]
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» Diethyl 2,2-diallylmalonate:

o

IUPAC Name: diethyl 2,2-bis(prop-2-enyl)propanedioate[2]

[¢]

CAS Number: 3195-24-2[2]

[e]

Chemical Formula: C13H2004[2]

o

Molecular Weight: 240.30 g/mol

o

SMILES: CCOC(=0)C(CC=C)(CC=C)C(=0)OCC|2]

Physical and Chemical Properties

The properties of diallyl malonate and its derivatives are summarized below. Diethyl
diallylmalonate is typically a colorless to pale yellow liquid with a fruity odor.[3] It is soluble in
organic solvents like ethanol and ether but has limited solubility in water.[3]

Table 1: Physical Properties of Diallyl Malonate Esters

Diethyl 2,2- Dimethyl 2,2- .
Property . . Diallyl Malonate
diallylmalonate diallylmalonate
Molecular Formula C13H2004[2][4] C11H1604[5] CoH1204[1]
Molecular Weight 240.30 g/mol 212.24 g/mol [5] 184.19 g/mol [1]
Appearance Colorless Liquid[6]
Density 0.994 g/mL at 25 °C
- ) 128-130°C at 12
Boiling Point
mmHg
_ 113 °C (235.4 °F) -
Flash Point
closed cup
Refractive Index n20/D 1.446
Sparingly soluble

Water Solubility
(0.72 g/L at 25°C)
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Spectral Data

Spectroscopic data is crucial for the identification and characterization of diallyl malonate.

Table 2: Spectral Data for Diethyl 2,2-diallylmalonate

Technique Data Highlights

Spectra available, confirming the presence of
IH NMR

ethyl and allyl protons.[7][8]

Spectral data is available for detailed structural
3C NMR _

analysis.[7]

Electron ionization mass spectra are available,
Mass Spec (MS) showing characteristic fragmentation patterns.

[21[4]

FTIR and ATR-IR spectra are available, showing
Infrared (IR) characteristic ester C=0 and vinyl C=C

stretches.[2]

Chemical Reactivity and Stability

Malonate esters are highly versatile intermediates in organic synthesis due to the reactivity of
the central carbon atom.[9][10]

 Stability: The compound is stable under normal temperatures and pressures.[11] High
temperatures may lead to degradation.[9] Conditions to avoid include contact with
incompatible materials like strong oxidizing agents, acids, and bases.[11][12]

» Alkylation: The hydrogen atoms on the methylene group of a malonic ester are acidic,
allowing for deprotonation and subsequent alkylation. Diethyl diallylmalonate is synthesized
by the alkylation of diethyl malonate with allyl bromide.[13]

e Cyclization and Metathesis: The two allyl groups in diethyl diallylmalonate make it an
excellent substrate for ring-closing metathesis (RCM) reactions to form cyclic compounds.
[14] Cationic nickel-catalyzed cycloisomerization has also been reported.[14]
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e Hazardous Reactions: Hazardous polymerization has not been reported.[11] It is
incompatible with strong oxidizing agents, acids, and bases.[11] Hazardous decomposition
products include carbon monoxide and carbon dioxide.[11]

Key Reactions of Malonate Esters

Enolate Intermediate

1. Base (e.g., NaOEt)

2. Alkyl Halide (R-X)

Alkylated Malonate

Malonate Ester
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Repeat with Hydrolysis &
Allyl Bromide Decarboxylation

Substituted
Carboxylic Acid

Diethyl Diallylmalonate

Ring-Closing
Metathesis (RCM)

Cyclopentene Derivative

Click to download full resolution via product page
Caption: Key chemical transformations of malonate esters.

Experimental Protocols

Detailed methodologies for the synthesis and purification of diallyl malonates are critical for
reproducible research.

Synthesis of Diallyl Malonate (Esterification)

This protocol describes the synthesis from malonic acid and allyl alcohol.[15]
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» Reaction Setup: Dissolve malonic acid (1.0 g, 10 mmol), allyl alcohol (3.0 mL, 44 mmol), and
p-toluenesulfonic acid (0.11 g, 0.64 mmol) in 50 mL of benzene.

» Water Removal: Equip the reaction flask with a Dean-Stark apparatus to azeotropically
remove the water generated during the esterification.

o Reflux: Heat the mixture to reflux for 6 hours.

o Work-up: Cool the reaction to room temperature. Add 50 mL of diethyl ether and wash the
organic phase with saturated aqueous NaHCOs solution (2 x 15 mL) followed by brine (1 x
15 mL).

» Drying and Concentration: Dry the organic layer over anhydrous Na=SOa4 and remove the
solvent under reduced pressure, yielding a yellow oil.

« Purification: Purify the crude product by flash chromatography on a silica gel column using
an ethyl acetate/hexane solvent system.[15]

Synthesis of Diethyl 2,2-diallylmalonate (Alkylation)

This protocol describes the nucleophilic substitution of diethyl malonate with allyl bromide.[13]

Reaction Setup: Prepare a mixture of diethyl malonate (10g, 62.5 mmol) and allyl bromide
(14.25¢g, 187.5 mmaol).

o Base Addition: Cool the mixture to 5-10°C. Under continuous stirring, slowly add a
concentrated solution of sodium ethoxide (prepared from 8.6g sodium in 70 mL ethanol).

o Reaction: After the addition is complete, stir the reaction mixture at the same temperature for
an additional hour. Then, remove the cooling bath and continue stirring overnight at room
temperature.

o Work-up: Remove the excess solvent. Add water to the residue and extract with ethyl
acetate.

e Drying and Concentration: Dry the combined organic phases over anhydrous Na2SOa4 and
evaporate the solvent to yield a light yellow liquid.
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 Purification: Purify the crude product via vacuum distillation to obtain a colorless liquid.[13]

General Synthesis and Purification Workflow

Reactants
(Malonic Ester + Allyl Source)

Reaction

(Base/Acid Catalyst, Solvent, Heat)

Aqueous Work-up
(Quenching, Extraction)

:

Drying
(e.g., Na2S0O4)

;

Solvent Removal
(Rotary Evaporation)

Crude Product

Purification
(Distillation or Chromatography)

Pure Diallyl
Malonate Product

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of diallyl malonates.

Applications in Drug Development

Malonic esters, including diallyl malonate derivatives, are fundamental building blocks in
pharmaceutical synthesis.[10] Their ability to be easily alkylated and subsequently converted
into other functional groups makes them invaluable.

o Barbiturates: A primary application of malonate esters is in the synthesis of barbiturates,
which act as central nervous system depressants. The synthesis involves the condensation
of a substituted malonate ester with urea.[16]

o NSAIDs: Malonate ester synthesis is used to prepare non-steroidal anti-inflammatory drugs
(NSAIDSs), such as certain arylpropionic acid derivatives. The pathway involves alkylation
followed by hydrolysis and decarboxylation.[16]

o Anti-Cancer Agents: Some nucleoside analogs used in chemotherapy can be prepared using
dimethyl malonate to introduce specific functional groups that interfere with DNA and RNA
synthesis in cancer cells.[16]

o Other Applications: Diethyl malonate is also a precursor in the manufacturing of vitamins,
flavoring agents, and perfumes.[10]
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Role of Malonate Esters in Drug Synthesis
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Caption: Malonate esters as precursors for various pharmaceutical classes.
Safety and Handling
Diethyl diallylmalonate is considered hazardous and requires careful handling.

» Hazard Classification: It is classified as causing skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335).[2][12][17]

 Precautionary Measures:

o Handling: Use only in well-ventilated areas.[6][12] Avoid breathing vapor, mist, or gas.[11]
Avoid contact with skin and eyes.[11] Wash hands and any exposed skin thoroughly after
handling.[12]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical
splash goggles, and protective clothing.[11][12] If exposure limits are exceeded, use a
NIOSH/MSHA approved respirator.[11]
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o Storage: Store in a cool, dry, well-ventilated place.[11][12] Keep the container tightly
closed.[11][12]

o First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical aid.[11]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing. Get medical aid if irritation persists.[6][11]

o Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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